Cas no 77143-72-7 (5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-)

• Product Name: 5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-
• CAS No: 77143-72-7
• MF: C₁₇H₁₃BrO₄
• MW: 361.186724424362
• CID: 566881
• PubChem ID: 3059743
• Update Time: 2025-04-19

5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-
• 2-[3-(4-bromophenyl)-2-oxo-3H-benzofuran-5-yl]propanoic acid
• 2-[3-(4-bromophenyl)-2-oxo-3H-1-benzofuran-5-yl]propanoic acid
• 77143-72-7
• BRN 4519402
• DTXSID90998402
• 5-Benzofuranacetic acid, 2,3-dihydro-3-(4-bromophenyl)-alpha-methyl-2-oxo-
• 2-[3-(4-Bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]propanoic acid
• 2-[3-(4-bromophenyl)-2-oxo-3h-benzo[b]furan-5-yl]propanoic acid
• 2,3-Dihydro-3-(4-bromophenyl)-alpha-methyl-2-oxo-5-benzofuranacetic acid

• Inchi： 1S/C17H13BrO4/c1-9(16(19)20)11-4-7-14-13(8-11)15(17(21)22-14)10-2-5-12(18)6-3-10/h2-9,15H,1H3,(H,19,20)
• InChI Key： PBZRXUVCWYIJPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(C(C(=O)O)C)=CC1=2

Computed Properties

• Exact Mass: 360
• Monoisotopic Mass: 360
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.562
• Boiling Point: 466.7°C at 760 mmHg
• Flash Point: 236.1°C
• Refractive Index: 1.641